![molecular formula C23H23N3O2 B2843303 N-[2-[1-(2-naphthalen-1-yloxyethyl)benzimidazol-2-yl]ethyl]acetamide CAS No. 876883-65-7](/img/structure/B2843303.png)
N-[2-[1-(2-naphthalen-1-yloxyethyl)benzimidazol-2-yl]ethyl]acetamide
Overview
Description
Synthesis Analysis
There is a study that describes the synthesis of a similar compound . In this study, o-phenylenediamine and naphtene-1-acetic acid/2-naphthoxyacetic acid were used as starting materials through a series of steps .Molecular Structure Analysis
The compound has a linear formula of C21H21NO2 . Its molecular weight is 319.407 .Scientific Research Applications
Antifungal Activity
The synthesis of 1,2,3-triazole derivatives from naphthols via click chemistry has led to the discovery of potential antifungal agents . These derivatives were evaluated for their antifungal activity, and the results indicated promising effects. Specifically, they were tested against cytochrome P450 lanosterol 14α-demethylase of Candida albicans, a key enzyme involved in ergosterol biosynthesis. The binding affinity and interactions of these compounds with the enzyme were studied both in vitro and in silico. These findings suggest that 1,2,3-triazole derivatives, including our compound of interest, may serve as a basis for developing novel therapeutic agents to combat invasive fungal infections.
TRPM4 Inhibition for Prostate Cancer Treatment
Recent research has focused on designing TRPM4 inhibitors for cancer therapy. Our compound, specifically the 2-(naphthalen-1-yloxy)-N-phenylacetamide derivatives, has been synthesized and evaluated as a TRPM4 inhibitor . TRPM4 is a transient receptor potential channel implicated in cancer progression. By inhibiting TRPM4, our compound may hold promise as a potential treatment for prostate cancer.
Cytotoxic Effects
In a cytotoxicity study, N-(2-morpholinoethyl)-2-(naphthalen-2-yloxy)acetamide (a close analog of our compound) demonstrated cytotoxic effects comparable to the reference drug cisplatin . While this specific compound differs slightly, it highlights the potential of naphthalen-1-yloxy derivatives in cancer research.
Safety And Hazards
properties
IUPAC Name |
N-[2-[1-(2-naphthalen-1-yloxyethyl)benzimidazol-2-yl]ethyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N3O2/c1-17(27)24-14-13-23-25-20-10-4-5-11-21(20)26(23)15-16-28-22-12-6-8-18-7-2-3-9-19(18)22/h2-12H,13-16H2,1H3,(H,24,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
USBZUQTVUPQMGZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NCCC1=NC2=CC=CC=C2N1CCOC3=CC=CC4=CC=CC=C43 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-[1-(2-naphthalen-1-yloxyethyl)benzimidazol-2-yl]ethyl]acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(4-(4,6-difluorobenzo[d]thiazol-2-yl)piperazin-1-yl)(1-ethyl-1H-pyrazol-3-yl)methanone](/img/structure/B2843224.png)
![[1H-indol-3-yl(phenyl)methyl]methylamine](/img/structure/B2843226.png)
![N-[4-(carbamimidoylmethoxy)phenyl]-2,2-dimethylpropanamide hydrochloride](/img/structure/B2843228.png)
![(2-morpholino-6,7-dihydropyrido[2,3-d]pyrimidin-8(5H)-yl)(4-(thiophen-2-yl)phenyl)methanone](/img/structure/B2843229.png)
![N-(furan-2-ylmethyl)-2-(6-phenylimidazo[2,1-b][1,3]thiazol-3-yl)acetamide](/img/structure/B2843231.png)
![4-Methoxy-2-{4-[3-(trifluoromethyl)phenyl]piperazino}nicotinonitrile](/img/structure/B2843235.png)
![3-[3-methoxy-4-[(4-methylphenyl)methoxy]phenyl]-N-[(Z)-pyridin-3-ylmethylideneamino]-1H-pyrazole-5-carboxamide](/img/structure/B2843242.png)